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Compound of Interest

Compound Name: disodium;benzene-1,3-diolate

CAS No.: 6025-45-2

Cat. No.: B1598820

Get Quote

Executive Summary: The "Masked" Super-
Nucleophile
Disodium benzene-1,3-diolate (commonly referred to as disodium resorcinate) represents a

critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and high-performance

polymers (such as PEEK). Unlike its neutral parent, resorcinol (

,

), the disodium salt is a dianionic species characterized by extreme electron density on the
aromatic ring.

This guide dissects the two primary reactivity modes of this species:

C-C Bond Formation (Kolbe-Schmitt): The chelation-controlled carboxylation to yield

resorcylic acids.

C-O Bond Formation (Williamson Ether/Polymerization): The nucleophilic attack on alkyl/aryl

halides.
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Mechanistic Architecture: The Kolbe-Schmitt
Reaction[1][2][3][4]
The most chemically significant application of disodium benzene-1,3-diolate is the synthesis of

2,4-dihydroxybenzoic acid (

-resorcylic acid) and, under specific conditions, 2,6-dihydroxybenzoic acid (

-resorcylic acid).

The Chelation Control Model
The reaction does not proceed via a simple collision between a free phenoxide ion and

. Instead, it relies on the formation of a ternary complex where the alkali metal cation acts as a
bridge.

The Mechanism Steps:

Deprotonation: Treatment of resorcinol with 2 equivalents of NaOH yields the disodium salt.

Coordination: The sodium cation (

) coordinates with the phenoxide oxygen.

Sorption:

inserts into the coordination sphere. The

ion chelates both the phenoxide oxygen and the oxygen of the incoming

, lowering the activation energy for the electrophilic attack.

Electrophilic Substitution: The aromatic ring attacks the electrophilic carbon of

.

Proton Transfer: Rapid tautomerization restores aromaticity.

Regioselectivity: The "Beta" vs. "Gamma" Battle
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The regioselectivity is dictated by the size of the cation and the temperature (Thermodynamic

vs. Kinetic control).

Sodium (Na⁺) Pathway: The smaller ionic radius of sodium favors the less sterically hindered

4-position, leading to 2,4-dihydroxybenzoic acid. This is the standard industrial outcome for

the disodium salt.

Potassium (K⁺) Pathway: The larger potassium ion can accommodate the steric crowding

between the two hydroxyl groups at the 2-position, stabilizing the transition state required for

2,6-dihydroxybenzoic acid.

Visualizing the Pathway:

Resorcinol
(Neutral)

Disodium Salt
(Dianion)

+ 2 NaOH Na-CO2
Chelate Complex

+ CO2 (High Pressure)

TS: 4-Position Attack
(Less Hindered)Kinetic Preference (Na+)

TS: 2-Position Attack
(Sterically Crowded)

Requires K+ / High T

2,4-Dihydroxybenzoic Acid
(Major Product with Na)

2,6-Dihydroxybenzoic Acid
(Minor Product with Na)

Click to download full resolution via product page

Figure 1: Mechanistic divergence in the carboxylation of resorcinol salts. The sodium cation

predominantly directs to the 4-position.

Nucleophilic Substitution: O-Alkylation &
Polymerization
In the absence of electrophilic gases like

, the disodium salt acts as a potent nucleophile in

or

reactions. This is the foundational chemistry for synthesizing Polyetheretherketone (PEEK) and
pharmaceutical intermediates.

Solvent Effects: The "Naked Anion" Effect
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Protic Solvents (Water/Alcohols): Solvate the anion via hydrogen bonding, significantly

reducing nucleophilicity.

Aprotic Polar Solvents (DMSO/DMF/NMP): Solvate the

cation but leave the benzene-1,3-diolate dianion "naked" and highly reactive. This is critical
for high-yield ether synthesis.

Data: Solvent Influence on Reaction Rate
Table 1: Relative reactivity of disodium resorcinate in O-alkylation (Model reaction with benzyl

bromide).

Solvent System Dielectric Constant
Relative Rate (

)

Mechanism
Dominance

Water 80.1 1 (Baseline)
H-bonding suppresses

anion

Ethanol 24.5 ~20 Partial solvation

DMSO 46.7 >1,000
"Naked" Anion (

accelerated)

NMP 32.2 >850
Industrial Standard for

Polymers

Validated Experimental Protocol: Synthesis of 2,4-
Dihydroxybenzoic Acid
Objective: Selective carboxylation of resorcinol via the disodium salt. Scale: Laboratory (100

mmol).

Reagents & Equipment
Resorcinol (11.0 g, 100 mmol)

Sodium Hydroxide (8.0 g, 200 mmol) - Stoichiometry is critical.
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Water (Minimal volume for initial dissolution)

High-Pressure Autoclave (Hastelloy or Stainless Steel)

Step-by-Step Methodology
Salt Formation (In Situ):

Dissolve resorcinol and NaOH in a minimum amount of water.

Critical Step: Evaporate to dryness under vacuum. The reaction must be anhydrous for the

classical Kolbe-Schmitt mechanism to function efficiently. Moisture hydrolyzes the

phenoxide-CO2 complex.

Result: A fine, white, hygroscopic powder of disodium benzene-1,3-diolate.

Carboxylation:

Load the dry salt into the autoclave.

Pressurize with

to 50 bar (725 psi).

Heat to 120°C for 4 hours.

Note: Do not exceed 140°C, as decarboxylation (reversibility) becomes significant.

Workup:

Cool and depressurize.

Dissolve the solid cake in water.

Acidify with 6M HCl to pH < 2.

The product, 2,4-dihydroxybenzoic acid, will precipitate. Recrystallize from water/ethanol.

Safety & Handling: The Hidden Hazards
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The disodium salt of resorcinol is not merely "salty resorcinol"; it presents distinct hazards:

Hygroscopicity: It absorbs atmospheric moisture rapidly. Wet salt will fail in carboxylation

reactions (yielding only phenol recovery).

Caustic Nature: The hydrolysis of the salt yields NaOH. It causes severe skin and eye burns.

Dust Explosion: Like many fine organic salts, the dry powder poses a dust explosion hazard

if aerated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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